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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

Disclaimer: Dikar is a commercial-grade agricultural fungicide-miticide and is not manufactured
for sterile laboratory use. The information provided here is intended for researchers and
scientists who may be using this product for experimental purposes in a controlled laboratory
setting. This guide is based on the technical specifications of the active ingredients and general
laboratory best practices for handling non-sterile, wettable powders. Always handle Dikar with
appropriate personal protective equipment (PPE), including gloves, eye protection, and a mask
to avoid inhalation of the powder. The U.S. EPA registration for Dikar was canceled on April 11,
1992.[1]

Frequently Asked Questions (FAQSs)

Q1: What is Dikar and what are its active ingredients?

Dikar is a wettable powder fungicide and miticide.[1] Its primary active ingredients are
Mancozeb (72%) and Dinocap (4.7%).[1][2] It is designed to be mixed with water to form a
suspension for agricultural applications.

Q2: I'm trying to make a stock solution of Dikar, but it won't dissolve. Why?

Dikar is a wettable powder, not a soluble powder. Its active ingredients have very low solubility
in water. Mancozeb's water solubility is approximately 6 mg/L, and it is practically insoluble in
most organic solvents.[3] Dinocap is also practically insoluble in water.[4] Therefore, you will be
preparing a stock suspension, not a true solution. This means fine particles of the powder are
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dispersed in the liquid, not dissolved. It is critical to maintain a homogenous suspension
through constant agitation when taking subsamples for your experiments.

Q3: My Dikar suspension looks cloudy and has particles at the bottom. Is it contaminated?

This is the expected appearance of a Dikar suspension. The cloudiness is due to the
suspended particles of the wettable powder. Sedimentation will occur if the suspension is left to
stand. This is not necessarily a sign of contamination, but rather the nature of the product.
However, microbial contamination can also cause cloudiness.

Q4: What are the signs of microbial contamination in my Dikar stock suspension?

Signs of microbial contamination can include:

e Unusual odors: A foul or "funky" smell can indicate bacterial growth.

o Clumping or stringy growth: Fungal contamination may appear as filamentous structures or
clumps.

o Unexpected color changes in media: If you add the Dikar suspension to a growth medium
with a pH indicator, a rapid color change may suggest microbial metabolism.

Q5: How can | minimize microbial contamination when preparing my Dikar stock suspension?

Since Dikar is not a sterile product, you cannot eliminate all microbes, but you can minimize
additional contamination by:

» Using sterile water or a sterile buffer as your solvent.

e Preparing the suspension in a laminar flow hood.

e Using sterile labware (flasks, stir bars, etc.).

« Filter-sterilizing your base solvent before adding the Dikar powder. Note: You cannot filter-
sterilize the final suspension as the filter will remove the active ingredient particles.

Q6: How should | store my Dikar stock suspension?
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For short-term storage (days to weeks), a stock suspension of Mancozeb in DMSO can be
stored at 0 - 4°C. For long-term storage (months), it should be kept at -20°C.[5] While Dikar is
a powder formulation, applying similar principles, it is advisable to store the suspension in the
dark at 4°C for short periods. Since Mancozeb degrades in water with a half-life of 1 to 2 days,
it is highly recommended to prepare fresh suspensions for each experiment.[3]

Dikar and its Active Ingredients: A Summary

Property Mancozeb Dinocap Dikar Formulation
CAS Number 8018-01-7[3] 39300-45-3[4] N/A
Grayish-yellow o
Appearance Liquid[4] Wettable Powder
powder[3]
Mixture of
” . 72% Mancozeb, 4.7%
Composition CsH12MnN4SsZn[5] dinitrooctylphenyl )
) Dinocap[1][2]
crotonate isomers[6]
. ~6 mg/L (practically ) ) ]
Water Solubility Practically insoluble[4]  Forms a suspension

insoluble)[3]

Slightly soluble in
Other Solubilities Soluble in DMSOI5][7]  Chloroform and N/A
Methanol[4]

Decomposes at
Stability 192°C[3]; Half-life in Stable at -20°C[4] N/A
water is 1-2 days[3]

Experimental Protocols
Protocol for Preparing a Dikar Stock Suspension (e.g.,
10 mg/mL)

This protocol provides a method for preparing a stock suspension for experimental use,
prioritizing homogeneity and minimizing contamination.

Materials:
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Dikar Wettable Powder Fungicide-Miticide
Sterile, purified water (e.g., deionized, distilled)
Sterile magnetic stir bar

Sterile volumetric flask or graduated cylinder
Sterile media bottle or flask for storage
Analytical balance

Laminar flow hood

Magnetic stir plate

Procedure:

Work in a laminar flow hood. This will reduce the introduction of airborne microbial
contaminants.

Weigh the Dikar powder. Carefully weigh the desired amount of Dikar powder using an
analytical balance. For a 10 mg/mL suspension in 100 mL, you would weigh 1.0 g of Dikar.

Add powder to the sterile flask. Transfer the weighed powder into a sterile flask containing a
sterile magnetic stir bar.

Add a small amount of sterile water. Add a small volume (e.g., 10-20 mL) of sterile water to
the powder to create a paste. This helps to wet the powder and prevent clumping.

Bring to final volume. Slowly add sterile water to reach the final desired volume while the
flask is on a magnetic stir plate set to a moderate speed.

Mix thoroughly. Allow the suspension to mix for at least 15-30 minutes to ensure the particles
are well-dispersed.

Store appropriately. Transfer the suspension to a sterile, clearly labeled storage bottle. Store
at 4°C and use within 1-2 days for best results.
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 Homogenize before use. Before taking any subsamples for your experiments, ensure the
suspension is thoroughly mixed by placing it on a stir plate or vortexing, as the particles will
settle over time.

Visualizations
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Preparation

Weigh Dikar Powder

'

Transfer to Sterile Flask

'

Add Small Amount of Sterile Water to Make Paste

'

Bring to Final Volume with Sterile Water

'

Mix Thoroughly on Stir Plate

Storage & Use
y

Store at 4°C in a Labeled, Sterile Bottle

'

Homogenize Suspension Before Each Use
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Is your Dikar suspension showing
unexpected changes (odor, clumps)?

Troubleshooting Path

Qrmal Observation
Check for Contamination Sources:
- Non-sterile water? Cloudiness and sedimentation are normal

- Non-sterile labware? for a wettable powder suspension.

- Improper handling?

Discard Suspension and Prepare Freshly Ensure thorough mixing before use.

Review Aseptic Technique Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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contamination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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